Cas no 792902-18-2 (O-(3,5-dimethylphenyl)methylhydroxylamine)

• Product Name: O-(3,5-dimethylphenyl)methylhydroxylamine
• CAS No: 792902-18-2
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD21920955
• CID: 556043
• PubChem ID: 17841135
• Update Time: 2025-11-02

O-(3,5-dimethylphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine,O-[(3,5-dimethylphenyl)methyl]-
• Hydroxylamine, O-[(3,5-dimethylphenyl)methyl]- (9CI)
• O-(3,5-dimethylphenyl)methylhydroxylamine
• MFCD21920955
• SCHEMBL6199663
• SY281739
• 792902-18-2
• EN300-1853361
• AKOS017981815
• o-(3,5-dimethylbenzyl)hydroxylamine
• O-[(3,5-dimethylphenyl)methyl]hydroxylamine

• MDL： MFCD21920955
• Inchi： 1S/C9H13NO/c1-7-3-8(2)5-9(4-7)6-11-10/h3-5H,6,10H2,1-2H3
• InChI Key： OKYHIWOJBWVJTN-UHFFFAOYSA-N
• SMILES： O(CC1C=C(C)C=C(C)C=1)N

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on O-(3,5-dimethylphenyl)methylhydroxylamine

Comprehensive Overview of O-(3,5-dimethylphenyl)methylhydroxylamine (CAS No. 792902-18-2)

O-(3,5-dimethylphenyl)methylhydroxylamine (CAS No. 792902-18-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as a hydroxylamine derivative, is characterized by the presence of a 3,5-dimethylphenyl group attached to a methylhydroxylamine moiety. Its molecular formula, C₉H₁₃NO, and precise structural configuration make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for O-(3,5-dimethylphenyl)methylhydroxylamine has surged, particularly in the development of novel pharmaceutical intermediates and biologically active molecules. Researchers are increasingly exploring its potential in drug discovery, where it serves as a building block for N-O bond-containing compounds. This trend aligns with the growing interest in targeted therapies and precision medicine, as the compound's reactivity allows for the creation of customized molecular frameworks.

One of the most frequently asked questions about CAS No. 792902-18-2 revolves around its synthetic applications. The compound is widely utilized in organic synthesis for the preparation of heterocyclic compounds, which are pivotal in designing new-generation therapeutics. Its ability to participate in nucleophilic reactions and oxidation-reduction processes makes it a versatile reagent in medicinal chemistry. Additionally, its stability under controlled conditions has made it a preferred choice for high-throughput screening in drug development pipelines.

The 3,5-dimethylphenyl moiety in O-(3,5-dimethylphenyl)methylhydroxylamine contributes to its lipophilicity, a property highly sought after in bioactive molecule design. This feature enhances the compound's ability to cross cell membranes, making it particularly useful in the development of CNS-targeting drugs. Recent studies have also highlighted its potential in agrochemical formulations, where it acts as a precursor for plant growth regulators and pest control agents.

From a safety and handling perspective, O-(3,5-dimethylphenyl)methylhydroxylamine requires standard laboratory precautions. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during handling. The compound's storage conditions typically involve protection from moisture and light, with temperatures maintained below 25°C to ensure long-term stability.

The analytical characterization of CAS No. 792902-18-2 is another area of interest for researchers. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are crucial for ensuring the compound's suitability in GMP-compliant synthesis and quality control processes, particularly when used in pharmaceutical manufacturing.

In the context of green chemistry initiatives, there is growing research into eco-friendly synthesis routes for O-(3,5-dimethylphenyl)methylhydroxylamine. Scientists are exploring catalytic methods and solvent-free reactions to reduce the environmental impact of its production. This aligns with broader industry trends toward sustainable chemical processes and reduced carbon footprint in fine chemical manufacturing.

The market dynamics surrounding 792902-18-2 reflect its increasing importance in specialty chemicals. With the expansion of contract research organizations (CROs) and custom synthesis services, the availability of this compound has improved significantly. However, quality variations among suppliers remain a concern, emphasizing the need for rigorous certificate of analysis (CoA) documentation and supply chain transparency.

Looking ahead, the applications of O-(3,5-dimethylphenyl)methylhydroxylamine are expected to diversify further. Emerging research areas such as proteolysis targeting chimeras (PROTACs) and click chemistry platforms may create new demand for this versatile building block. Its compatibility with high-pressure synthesis and flow chemistry systems positions it well for adoption in next-generation chemical technologies.

For researchers considering working with CAS No. 792902-18-2, it's essential to consult recent scientific literature and patent databases to stay updated on its latest applications. The compound's structure-activity relationships (SAR) continue to be explored, particularly in the context of enzyme inhibition and receptor modulation. As the field of molecular design advances, O-(3,5-dimethylphenyl)methylhydroxylamine is poised to remain a valuable tool in the chemist's arsenal.